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Compound of Interest

Compound Name: Triacetyl-ganciclovir

Cat. No.: B1682459

Triacetyl-ganciclovir: A Technical Guide for
Researchers

CAS Number: 86357-14-4

This technical guide provides an in-depth overview of Triacetyl-ganciclovir, a key intermediate
in the synthesis of the antiviral drug ganciclovir.[1][2][3] It is intended for researchers, scientists,
and drug development professionals, offering comprehensive information on its chemical
properties, synthesis, and the biological action of its parent compound.

Chemical and Physical Properties

Triacetyl-ganciclovir, also known as N-Acetyl-di-O-acetyl ganciclovir, is a derivative of
ganciclovir.[1] It is commonly used in toxicity studies and other analytical research related to
the commercial production of ganciclovir.[1][2][3]
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Property Value Reference

CAS Number 86357-14-4 [11[2][4][5]16]

Molecular Formula C15H19N507 [21[5]1[7]

Molecular Weight 381.34 g/mol [2][5]
[2-[(2-acetamido-6-0x0-3H-

IUPAC Name purin-9-yl)methoxy]-3- [1]
acetyloxypropyl] acetate

Appearance White powder [8]

Purity =>99% (typical) [8]

Storage Conditions

Short term (days to weeks): O -
4°C, dry and dark. Long term
(months to years): -20°C.

[1]

Supplier Information

A number of chemical suppliers offer Triacetyl-ganciclovir for research purposes. The

following table summarizes information from several suppliers. Please note that pricing and

availability are subject to change and should be confirmed with the respective supplier.
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) ) Available
Supplier Product Name Purity .
Quantities
MedchemExpress Triacetyl-ganciclovir >98% 59
MedKoo Biosciences Triacetyl-ganciclovir Not specified 19,590,109
Triacetyl-ganciclovir
AbMole BioScience (Ganciclovir Not specified Not specified
Triacetate)
Simson Pharma ] ) ] ) ) -
o Triacetyl Ganciclovir High quality Not specified
Limited
Triacetyl Ganciclovir
Bakul Pharma Ltd. (Ganciclovir 99% min Bulk
Intermediate)
Triacetyl Ganciclovir
True Chem Enterprise  (Valganciclovir Industrial Grade/98% Not specified

Intermediate)

Experimental Protocols: Synthesis of Triacetyl-
ganciclovir

Several methods for the chemical synthesis of Triacetyl-ganciclovir have been documented,
primarily in patent literature. These methods often involve the condensation of a guanine
derivative with a suitably protected acyclic side chain.

Method 1: From Monoacetylguanine and 1,3-dihalo-2-
(acetoxylmethoxy) propane

This method involves a two-step process:

o Formation of dihalo-2-acetyl-ganciclovir: Monoacetylguanine is reacted with 1,3-dihalo-2-
(acetoxylmethoxy) propane in a solvent such as dimethylbenzene at a temperature of 100-
150°C in the presence of a catalyst like p-toluenesulfonic acid.[9]
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o Formation of Triacetyl-ganciclovir: The resulting dihalo-2-acetyl-ganciclovir is then reacted
with an acetate salt in an organic solvent like DMF at 70-150°C.[9] The final product is
obtained after workup, which may involve filtration, solvent evaporation, and recrystallization
from a suitable solvent such as ethyl acetate.[9]

Method 2: From 2,9-diacetylguanine and 1,3-diacetoxy-2-
(acetoxymethoxy) propane

This process utilizes a microwave reactor to facilitate the condensation reaction.

» Condensation: 2,9-diacetylguanine and 1,3-diacetoxy-2-(acetoxymethoxy) propane are
heated in a microwave reactor in the presence of a catalyst (e.g., boron trifluoride etherate)
and a solvent (e.g., N,N-dimethylformamide).[10]

o Workup: After the reaction, the solvent is removed under reduced pressure, and the residue
is treated with ethyl acetate to induce crystallization. The crude product is then filtered and
dried.[10]

One-Pot Synthesis from Guanine

A more streamlined, one-pot synthesis has also been described:

o Diacetylation of Guanine: Guanine is first treated with acetic anhydride in the presence of
iodine to form diacetyl guanine in situ.[11]

o N-alkylation: This is followed by an in-situ N-alkylation reaction with 1,3-diacetoxy-2-
(acetoxymethoxy)propane (AMDP) using a solid acid catalyst (acidic Amberlite IR-120).[11]

o Hydrolysis (to Ganciclovir): The resulting Triacetyl-ganciclovir intermediate is then
deacetylated to yield ganciclovir.[11]

Mechanism of Action of Ganciclovir

Triacetyl-ganciclovir is a prodrug that is converted to ganciclovir in the body. Ganciclovir is a
synthetic analog of 2'-deoxyguanosine and is a potent antiviral agent, particularly against
cytomegalovirus (CMV).[12] Its mechanism of action involves the inhibition of viral DNA
synthesis.[12]
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The activation of ganciclovir is a critical, multi-step process:

« Initial Phosphorylation: In CMV-infected cells, a viral-encoded protein kinase, UL97,
phosphorylates ganciclovir to ganciclovir monophosphate.[12] This step is highly specific to
infected cells, which contributes to the drug's selective toxicity.[12]

o Further Phosphorylation: Cellular kinases then further phosphorylate the monophosphate
form to ganciclovir diphosphate and subsequently to the active ganciclovir triphosphate.[12]

« Inhibition of Viral DNA Polymerase: Ganciclovir triphosphate acts as a competitive inhibitor of
the viral DNA polymerase.[12] It is incorporated into the growing viral DNA chain, leading to
premature chain termination and halting viral replication.[12]

Visualizations
Ganciclovir Activation and Mechanism of Action

CMV-Infected Host Cell

(Active Form)

Click to download full resolution via product page

Caption: Ganciclovir's activation pathway and mechanism of action.

General Synthesis Workflow for Triacetyl-ganciclovir
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Caption: A generalized workflow for the synthesis of Triacetyl-ganciclovir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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